Cas no 777076-69-4 (8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)-)

• Product Name: 8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)-
• CAS No: 777076-69-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 552974
• PubChem ID: 45093154
• Update Time: 2025-04-19

8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)- Chemical and Physical Properties

Names and Identifiers

• 8H-2-Benzopyran-8-one,1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)-
• 8H-2-Benzopyran-8-one, 1,5,6,7-tetrahydro-6,7-dihydroxy-3,7-dimethyl-, (6R,7R)- (9CI)
• CHEBI:205717
• (6R,7R)-6,7-DIHYDROXY-3,7-DIMETHYL-5,6-DIHYDRO-1H-ISOCHROMEN-8-ONE
• Bicyclic diol
• (6R,7R)-6,7-Dihydroxy-3,7-dimethyl-1,5,6,7-tetrahydro-8H-isochromen-8-one
• 777076-69-4

• Inchi： 1S/C11H14O4/c1-6-3-7-4-9(12)11(2,14)10(13)8(7)5-15-6/h3,9,12,14H,4-5H2,1-2H3/t9-,11-/m1/s1
• InChI Key： VHXYBRLZAHZUHQ-MWLCHTKSSA-N
• SMILES： O[C@@]1(C)C(C2COC(C)=CC=2C[C@H]1O)=O

Computed Properties

• Exact Mass: 210.089
• Monoisotopic Mass: 210.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones Azaphilones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones